4-Chloro-3,5-dinitrobenzoic acid
Cat. No. B091040
:
118-97-8
M. Wt: 246.56 g/mol
InChI Key: PCTFIHOVQYYAMH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04089973
Procedure details
A mixture of 75.75 gm. (0.307 mole) of 4-chloro-3,5-dinitrobenzoic acid and 64.0 gm. (0.307 mole) of phosphorus pentachloride is heated at reflux for ninety minutes and cooled to room temperature. The phosphorus oxychloride is removed by distillation in vacuo The residue is washed with Skellysolve "B" and the solvent removed by decantation. The oily residue is recrystallized from benzene-cyclohexane. There is obtained 58.2 gm. (72%) of tan needles melting at 55°-57° .
[Compound]
Name
tan needles
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Identifiers
|
REACTION_CXSMILES
|
[Cl:1][C:2]1[C:10]([N+:11]([O-:13])=[O:12])=[CH:9][C:5]([C:6](O)=[O:7])=[CH:4][C:3]=1[N+:14]([O-:16])=[O:15].P(Cl)(Cl)(Cl)(Cl)[Cl:18]>>[Cl:1][C:2]1[C:10]([N+:11]([O-:13])=[O:12])=[CH:9][C:5]([C:6]([Cl:18])=[O:7])=[CH:4][C:3]=1[N+:14]([O-:16])=[O:15]
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
0.307 mol
|
|
Type
|
reactant
|
|
Smiles
|
ClC1=C(C=C(C(=O)O)C=C1[N+](=O)[O-])[N+](=O)[O-]
|
Step Two
|
Name
|
|
|
Quantity
|
0.307 mol
|
|
Type
|
reactant
|
|
Smiles
|
P(Cl)(Cl)(Cl)(Cl)Cl
|
Step Three
[Compound]
|
Name
|
tan needles
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
|
Conditions
Temperature
|
Control Type
|
AMBIENT
|
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
ADDITION
|
Type
|
ADDITION
|
|
Details
|
A mixture of 75.75 gm
|
TEMPERATURE
|
Type
|
TEMPERATURE
|
|
Details
|
at reflux for ninety minutes
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The phosphorus oxychloride is removed by distillation in vacuo The residue
|
WASH
|
Type
|
WASH
|
|
Details
|
is washed with Skellysolve "B"
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
the solvent removed by decantation
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The oily residue is recrystallized from benzene-cyclohexane
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
There is obtained 58.2 gm
|
Outcomes
Product
|
Name
|
|
|
Type
|
|
|
Smiles
|
ClC1=C(C=C(C(=O)Cl)C=C1[N+](=O)[O-])[N+](=O)[O-]
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
